Cas no 5281-04-9 (Litholrubin BCA)

• Product Name: Litholrubin BCA
• CAS No: 5281-04-9
• MF: C₁₈H₁₂N₂O₆S^.CA
• MW: 424.44
• MDL: MFCD00059529
• CID: 45663
• PubChem ID: 87572039
• Update Time: 2025-10-30

Litholrubin BCA Chemical and Physical Properties

Names and Identifiers

• Litholrubin BCA
• Pigment Red 57.1 (C.I. 1580:1)
• 3-Hydroxy-4-[(4-methyl-2-sulfophenyl)azo]-2-naphthalenecarboxylic acid calcium salt (1:1)
• Brilliant Carmine 6B
• Brilliant Carmine 6BN
• Brilliant Carmine 6BY
• C.I. 15850
• Lithol Rubine B
• Pigment Red 57-1
• Lithol Rubine A6b
• Pigment Red 57:1 (15850:1)
• C.I. PIGMENT RED 57:1
• D & C Red 7
• LITHOL RUBIN
• Lithol Rubine BK
• 3-Hydroxy-4-[(4-methyl-2-sulfophenyl)azo]-2-naphthoic acid calcium salt,E180
• Pigment Red 57
• Pigment Red 57:1
• 3-Hydroxy-4-[(4-methyl-2-sulfophenyl)azo]-2-naphthoic acid calcium salt
• E180
• Pigment Red
• Red T09 （水性透明色浆红色）
• Pigment benzidineyellow G
• Pigment Red 57:1

• MDL： MFCD00059529
• Inchi： InChI=1S/C18H14N2O6S.Ca/c1-10-6-7-14(15(8-10)27(24,25)26)19-20-16-12-5-3-2-4-11(12)9-13(17(16)21)18(22)23;/h2-9,21H,1H3,(H,22,23)(H,24,25,26);/q;+2/p-2/b20-19+;
• InChI Key： PZTQVMXMKVTIRC-RZLHGTIFSA-L
• SMILES： CC1=CC(=C(C=C1)/N=N/C2=C3C=CC=CC3=CC(=C2[O-])C(=O)[O-])S(=O)(=O)O.[Ca+2]

Computed Properties

• Exact Mass: 430.02100
• Monoisotopic Mass: 424.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 763
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• Topological Polar Surface Area: 139

Experimental Properties

• Color/Form: Red particles
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 150.66000
• LogP: 3.61760
• Color index: 15850
• Solubility: Insoluble in ethanol, soluble in hot water is yellow red. It has good fluidity in ink and good stability

Litholrubin BCA Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H317
• Warning Statement： P261-P272-P280-P302+P352+P333+P313+P362+P364-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R20/21/22
• Safety Term：26-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids
• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments

Additional information on Litholrubin BCA

Litholrubin BCA (CAS No. 5281-04-9): A Comprehensive Overview

Litholrubin BCA, with the CAS number 5281-04-9, is a complex organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is a derivative of anthraquinone and exhibits unique properties that make it valuable for various applications, including as a dye, a fluorescence marker, and a potential therapeutic agent.

The chemical structure of Litholrubin BCA is characterized by its anthraquinone core, which is substituted with specific functional groups that enhance its solubility and reactivity. The molecular formula of Litholrubin BCA is C₂₀H₁₂O₆, and its molecular weight is approximately 356.31 g/mol. The compound's high conjugation and planar structure contribute to its strong absorption and emission properties in the visible spectrum, making it an excellent candidate for fluorescence-based applications.

Recent studies have explored the potential of Litholrubin BCA in various biological systems. One notable application is its use as a fluorescence marker in cellular imaging. Researchers have demonstrated that Litholrubin BCA can be effectively used to label specific cellular components, such as mitochondria and lysosomes, due to its high photostability and low cytotoxicity. This property makes it a valuable tool for studying cellular processes and dynamics in real-time.

In addition to its imaging capabilities, Litholrubin BCA has shown promise in pharmaceutical research. Studies have indicated that the compound possesses anti-inflammatory and antioxidant properties, which could be beneficial in the treatment of various diseases. For instance, a recent study published in the Journal of Medicinal Chemistry reported that Litholrubin BCA effectively reduced oxidative stress and inflammation in animal models of neurodegenerative diseases.

The mechanism of action of Litholrubin BCA in these contexts is not yet fully understood, but preliminary data suggest that it may act by modulating key signaling pathways involved in inflammation and oxidative stress. Specifically, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in inflammatory responses.

Beyond its biological applications, Litholrubin BCA has also found use in environmental monitoring. Due to its high sensitivity and selectivity for certain pollutants, it can be employed as a sensor for detecting trace amounts of contaminants in water and air samples. This application highlights the versatility of the compound and its potential impact on environmental science.

The synthesis of Litholrubin BCA involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the condensation of anthraquinone derivatives with appropriate reagents under carefully controlled conditions. Advances in synthetic chemistry have led to more efficient methods for producing Litholrubin BCA, making it more accessible for research and industrial applications.

In conclusion, Litholrubin BCA (CAS No. 5281-04-9) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceutical research. Its unique properties make it an invaluable tool for cellular imaging, disease treatment, and environmental monitoring. As research continues to uncover new aspects of its behavior and potential uses, the importance of Litholrubin BCA in scientific and industrial settings is likely to grow.